Cas no 72490-67-6 (2'-Deoxycoformycin 5'-phosphate)

• Product Name: 2'-Deoxycoformycin 5'-phosphate
• CAS No: 72490-67-6
• MF: C₁₁H₁₇N₄O₇P
• MW: 348.249043226242
• CID: 564201
• Update Time: 2023-08-02

2'-Deoxycoformycin 5'-phosphate Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d][1,3]diazepin-8-ol,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (8R)-
• 2'-deoxycoformycin 5'-phosphate
• 3-(2-Deoxy-5-O-phosphonopentofuranosyl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• Imidazo(4,5-d)(1,3)diazepin-8-ol, 3-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (R)-
• 2'-Deoxycoformycin 5'-phosphate

• Inchi： 1S/C11H17N4O7P/c16-6-1-9(22-8(6)3-21-23(18,19)20)15-5-14-10-7(17)2-12-4-13-11(10)15/h4-9,16-17H,1-3H2,(H,12,13)(H2,18,19,20)/t6-,7+,8+,9+/m0/s1
• InChI Key： NZYBWACXTRESTQ-JQCXWYLXSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=NC3[C@@H](CN=CNC2=3)O)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• XLogP3: -3.7
• Topological Polar Surface Area: 159